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Compound of Interest

Compound Name: 2-(Butylamino)acetic acid

CAS No.: 3182-81-8

Cat. No.: B3259374 Get Quote

Executive Summary
2-(Butylamino)acetic acid (CAS: 1119-49-9), also known as N-butylglycine, is a secondary

amine derivative of glycine. While often perceived as a low-hazard amino acid intermediate, its

disposal requires specific protocols due to its amphoteric nature and potential to form

hazardous byproducts (e.g., nitrosamines) if improperly mixed with nitrosating agents.

Core Directive: Do NOT dispose of this compound via sanitary sewer systems (sink drains).

Despite its water solubility, the standard best practice for N-alkylated amino acids is high-

temperature incineration to prevent environmental accumulation and eutrophication.

Chemical Profile & Hazard Assessment
Understanding the chemical behavior of 2-(Butylamino)acetic acid is the prerequisite for safe

disposal. This compound acts as a zwitterion in neutral solutions but behaves as a weak base

or weak acid depending on the pH of the surrounding matrix.
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Parameter Data Operational Implication

Chemical Name 2-(Butylamino)acetic acid
Labeling must match internal

inventory exactly.

Synonyms N-Butylglycine
Check waste manifests for

synonym usage.

CAS Number 1119-49-9
Unique identifier for waste

profiling.

Physical State Solid (White powder)
Dust generation is a primary

inhalation risk during transfer.

Solubility Soluble in water

Risk: Easy to accidentally

wash down drains. Control:

Dedicate aqueous waste

streams.

pH (5% aq) ~6.0 – 7.5 (Est.)

Generally neutral/mildly acidic;

compatible with most non-

reactive aqueous streams.

RCRA Status Not P- or U-Listed

Managed as "Non-Regulated

Chemical Waste" (unless

mixed with solvents), but

incineration is recommended.

Pre-Disposal Segregation Strategy
Effective disposal begins at the bench. You must segregate 2-(Butylamino)acetic acid based

on its matrix state (Solid vs. Liquid) and potential chemical incompatibilities.

Critical Incompatibility: Nitrosating Agents
As a secondary amine, N-butylglycine can react with nitrites, nitrous acid, or nitrogen oxides to

form N-nitroso-N-butylglycine, a potential carcinogen.

RULE: NEVER add this waste to a container holding oxidizing acids (Nitric Acid) or nitrites.
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Segregation Logic
Solid Waste: Collect in a dedicated "Solid Organic Waste" container.

Aqueous Solutions: Collect in "Aqueous Waste – Organic Contaminated."

Organic Solutions: Collect in "Non-Halogenated Organic Solvents" (unless halogenated

solvents are present).

Step-by-Step Disposal Protocols
Protocol A: Disposal of Pure Solid Substance
Use this for expired shelf-stock or excess dry reagent.

PPE Requirement: Nitrile gloves, safety glasses, lab coat, and N95 dust mask (if handling

large quantities outside a fume hood).

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar.

Transfer: Carefully transfer the solid into the jar. Wipe the exterior of the original container

with a damp paper towel and add the towel to the waste jar.

Labeling: Affix a hazardous waste tag.

Constituents: "2-(Butylamino)acetic acid, solid."

Hazard Checkbox: "Irritant."[1]

Final Disposition: Lab pack for High-Temperature Incineration.

Protocol B: Disposal of Aqueous Reaction Mixtures
Use this for mother liquors or aqueous washes containing the product.

pH Verification: Dip a pH strip into the waste solution.

Target: pH 5–9.[2]
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Adjustment: If pH < 5, neutralize slowly with dilute Sodium Hydroxide (NaOH). If pH > 9,

neutralize with dilute Hydrochloric Acid (HCl). Note: This prevents unexpected heat

generation when bulking waste.

Collection: Pour into a carboy designated for "Aqueous Waste with Trace Organics."

Stabilization: Ensure the carboy does not contain strong oxidizers.

Final Disposition: Wastewater treatment via incineration or biological treatment (depending

on facility capabilities), but incineration is preferred to destroy the amine structure.

Protocol C: Disposal of Organic Solvent Mixtures
Use this if the compound was extracted into solvents like Methanol, Ethanol, or DCM.

Solvent Identification: Determine if the solvent is Halogenated (e.g., DCM, Chloroform) or

Non-Halogenated (e.g., Methanol, Ethyl Acetate).

Segregation:

If Halogenated: Pour into "Halogenated Organic Waste" carboy.

If Non-Halogenated: Pour into "Non-Halogenated Organic Waste" carboy.

Labeling: List "2-(Butylamino)acetic acid" as a trace contaminant (<5%) on the waste tag.

Final Disposition: Fuel blending (for non-halogenated) or destructive incineration (for

halogenated).

Visual Decision Tree (Workflow)
The following diagram illustrates the decision logic for disposing of 2-(Butylamino)acetic acid
in various laboratory states.
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Figure 1: Logic flow for the segregation and disposal of N-butylglycine waste streams.
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Regulatory Compliance (RCRA & EPA)
While 2-(Butylamino)acetic acid is not explicitly listed on the EPA's P-List (acutely hazardous)

or U-List (toxic waste), it falls under the "Cradle-to-Grave" responsibility of the generator.

Waste Coding:

If the waste is pure substance: It is generally Non-Regulated (unless it exhibits ignitability,

which is rare for the salt/zwitterion form).

If mixed with solvents: The waste code is driven by the solvent (e.g., F003 for

Acetone/Methanol mixtures, D001 for Ignitable).

Documentation: Always list the full chemical name on the waste manifest. Do not use

abbreviations like "N-Bu-Gly."

Emergency Contingencies (Spill Response)
In the event of a benchtop spill:

Isolate: Alert nearby personnel.

Protect: Don PPE (Gloves, Goggles).[2][3][4]

Contain:

Solid: Cover with wet paper towels to prevent dust, then sweep up into a bag.

Liquid: Absorb with vermiculite or standard spill pads.

Clean: Wipe the surface with a mild detergent and water.

Dispose: Place all cleanup materials into the "Solid Organic Waste" container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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